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Compound of Interest |

Compound Name: Indium(lll) acetylacetonate
Cat. No.: B16366026
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety data
for Indium(lll) acetylacetonate. It is intended to inform researchers, scientists, and drug
development professionals about the potential hazards, handling precautions, and toxicological
profile of this compound.

Disclaimer: Specific experimental toxicology data for Indium(lll) acetylacetonate is limited in
the publicly available literature. Much of the detailed toxicological information presented in this
guide is based on studies of other indium compounds, such as indium tin oxide (ITO) and
indium salts. While this information provides valuable insight into the potential hazards of
indium compounds in general, it should be interpreted with caution as the toxicological
properties of Indium(lll) acetylacetonate may differ.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Indium(lll) acetylacetonate is
provided below.

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b16366026#bc-rfq
https://www.benchchem.com/product/b16366026/docs?utm_src=pdf-body#health-and-safety-data-for-indium-iii-acetylacetonate-a-technical-guide
https://www.benchchem.com/product/b16366026/docs?utm_src=pdf-body#health-and-safety-data-for-indium-iii-acetylacetonate-a-technical-guide
https://www.benchchem.com/product/b16366026/docs?utm_src=pdf-body#health-and-safety-data-for-indium-iii-acetylacetonate-a-technical-guide
https://www.benchchem.com/product/b16366026/docs?utm_src=pdf-body#health-and-safety-data-for-indium-iii-acetylacetonate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16366026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

In(acac)3, Indium
Synonyms tris(acetylacetonate), Tris(2,4-  [1]

pentanedionato)indium

CAS Number 14405-45-9 [1]
Molecular Formula C15H21In0O6 [1]
Molecular Weight 412.14 g/mol [1]

Off-white to light yellow
Appearance . [1]
powder/solid

Melting Point 184-192 °C [1]
Boiling Point 260-280 °C [1]
Water Solubility Negligible [1]
Specific Gravity 1.410 [1]

Hazard Identification and Classification

Indium(lll) acetylacetonate is classified as a hazardous substance. The following table
summarizes its GHS classification.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2

irritation

Specific Target Organ Toxicity - _ o
) 3 (Respiratory tract irritation)
Single Exposure

H335: May cause respiratory
irritation

Carcinogenicity 2

H351: Suspected of causing
cancer

Data sourced from multiple safety data sheets.
Signal Word: Warning

Hazard Pictograms:

e Health Hazard

o Exclamation Mark

Toxicological Data

Specific toxicological studies on Indium(lll) acetylacetonate are scarce. The available data,

along with information extrapolated from other indium compounds, are presented below.
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Endpoint Species Route Value Remarks Reference

LD50: 79

Acute Toxicity  Mouse Intravenous
mg/kg

The
International
Agency for
Research on
Cancer
(IARC) has
not classified
Indium(l11)
acetylacetona
te. However,
some indium
compounds
like Indium
Limited Phosphide
Carcinogenici ] ] evidence in (InP) are 3]
ty animal classified as
studies Group 2A
(probably
carcinogenic
to humans)
and Indium
Tin Oxide
(ITO) as
Group 2B
(possibly
carcinogenic
to humans)
based on
animal
studies.[2]

Germ Cell No data
- - (3]

Mutagenicity available
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Studies on

other indium
compounds

like InAs, InP,

and ITO have  [3]

shown

Reproductive No data

Toxicity available

testicular
damage in

animals.[2]

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically on Indium(lil)
acetylacetonate are not readily available. Therefore, this section outlines standardized and
generic protocols that are typically followed for the assessment of such chemicals.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(OECD TG 425)

This method is used to estimate the LD50 value.
e Animal Model: Typically, female rats are used. Animals are fasted prior to dosing.

e Dosing: The substance is administered orally by gavage. Dosing is performed sequentially in
single animals.

e Procedure: The first animal receives a dose at a level expected to be toxic. If the animal
survives, the next animal receives a higher dose. If it dies, the next animal receives a lower
dose. The dose interval is typically a factor of 3.2.

o Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.

o Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
survival outcomes.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD TG 439)

This in vitro method assesses the potential of a substance to cause skin irritation.

Test System: A reconstructed human epidermis model (e.g., EpiDerm™, EpiSkin™) is used.
Application: The test substance is applied topically to the surface of the skin tissue.

Exposure and Post-Incubation: Tissues are exposed to the substance for a defined period
(e.g., 60 minutes), followed by a post-incubation period (e.g., 42 hours).

Viability Assessment: Tissue viability is determined by measuring the reduction of MTT (3-
(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to formazan by mitochondrial
dehydrogenases of viable cells.

Classification: A substance is identified as an irritant if the mean tissue viability is reduced
below a certain threshold (e.g., < 50%).

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD TG 492)

This in vitro method is used to identify chemicals that can cause serious eye damage or eye

irritation.

Test System: A three-dimensional reconstructed human cornea-like epithelial model is used.
Application: The test substance (liquid or solid) is applied to the epithelial surface.

Exposure: Tissues are exposed for a defined period (e.g., 30 minutes for liquids, 6 hours for
solids).

Viability Assessment: Cell viability is measured using the MTT assay.

Classification: A chemical is classified as an eye irritant or corrosive if the mean tissue
viability is reduced below a specific cut-off value (e.g., < 60%).
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Signaling Pathways and Mechanisms of Toxicity
(Inferred from other Indium Compounds)

While specific studies on the signaling pathways affected by Indium(lll) acetylacetonate are
lacking, research on other indium compounds, such as indium nitrate and indium tin oxide,
suggests potential mechanisms of toxicity. These studies indicate that indium compounds can
induce cellular stress and inflammatory responses.[3][4]

Induction of Endoplasmic Reticulum (ER) Stress and
Oxidative Stress

Studies on indium nitrate have shown that it can lead to the induction of the endoplasmic
reticulum (ER) stress response.[4] This involves the upregulation of key ER stress genes like
BiP and atf6, ultimately leading to the induction of the pro-apoptotic marker gene CHOP.[4]
Concurrently, indium compounds have been shown to induce the production of reactive oxygen
species (ROS), leading to oxidative stress.[3][4]

Pro-inflammatory Response

Exposure to indium compounds has been linked to a pro-inflammatory response, characterized
by the increased expression of cytokines such as Interleukin-8 (IL-8) and Tumor Necrosis
Factor-alpha (TNF-a).[3][4] This inflammatory response is a key component of the cellular
damage caused by these compounds.

Visualizations
Potential Toxicological Workflow for Indium(lll)
acetylacetonate

The following diagram illustrates a logical workflow for the toxicological assessment of a
chemical like Indium(lll) acetylacetonate, starting from basic characterization to more
complex in vivo studies.
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Caption: A generalized workflow for the toxicological assessment of a chemical substance.
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Inferred Signaling Pathway for Indium Compound-
Induced Cellular Stress

This diagram illustrates the potential signaling pathways involved in cellular responses to
indium compound exposure, as inferred from studies on related compounds.

Indium Compound Exposure

ER Stress Oxidative Stress (ROS)

Inflammation

CHOP Induction Cytokine Release (IL-8, TNF-a)

Apoptosis

Click to download full resolution via product page
Caption: Inferred signaling cascade for indium compound-induced cellular toxicity.

Handling and Safety Precautions

Given the hazardous nature of Indium(lll) acetylacetonate, strict safety measures should be
implemented during its handling and storage.

Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood.
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o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.

» Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a
particulate filter.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.
¢ Avoid inhalation of dust.
e Do not eat, drink, or smoke in areas where the chemical is handled.

» Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
» Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to enter drains or watercourses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Health and Safety Data for Indium(lIl) Acetylacetonate:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16366026/docs#health-and-safety-data-for-indium-iii-
acetylacetonate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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